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Compound of Interest

Compound Name: 6-Nonenal

Cat. No.: B1237687

For researchers, scientists, and professionals in drug development, this document provides an
in-depth overview of 6-Nonenal, a significant aldehyde in flavor and fragrance chemistry, with
potential applications in various scientific fields. This guide details its chemical identity,
physicochemical properties, synthesis, and natural biosynthesis.

Chemical Identity and Molecular Structure

6-Nonenal is an organic compound with the molecular formula CO9H160.[1][2][3] It exists as
two geometric isomers, cis-(Z) and trans-(E), which differ in their biological and sensory
properties. The cis-isomer is a key component in the aroma of muskmelons, while the trans-
isomer is associated with off-flavors in milk foams and is considered a possible polypropylene
odorant.[1]

Isomer CAS Number Molecular Formula
cis-(Z)-6-Nonenal 2277-19-2 C9H160
trans-(E)-6-Nonenal 2277-20-5 C9H160
Unspecified mixture 6728-35-4 C9H160

Physicochemical Properties

The following table summarizes the key physicochemical properties of 6-Nonenal.
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Property Value Reference
Molecular Weight 140.226 g/mol [1]
Appearance Colorless liquid [1][2]
Density 0.841 g/cm?3 [1114]
Bailing Point 62 to 63 °C at 2 mmHg; 87 °C (4]
at 19 mmHg

Flash Point 113 °C [1]
Solubility in Water 0.63 g/L [1]
Solubility in Alcohol Soluble [4]
Refractive Index n20/D 1.442 [4]

Natural Biosynthesis

In nature, cis-6-Nonenal is biosynthesized from y-linolenic acid. This process is catalyzed by

the enzyme lipoxygenase, which converts alkene groups into hydroperoxides. Subsequently,

hydroperoxide lyase cleaves these intermediates to form the corresponding cis-aldehydes.[1]

This enzymatic pathway is responsible for the characteristic aroma of muskmelons, which

intensifies upon cell lysis and exposure to air due to the rapid formation of hydroperoxides.[1]
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Caption: Biosynthetic pathway of cis-6-Nonenal from y-linolenic acid.

Laboratory Synthesis

Two primary laboratory methods for the synthesis of 6-Nonenal isomers have been described.

Synthesis of Geometric Isomers via Grighard Reagent

This method allows for the preparation of either the cis or trans isomer. The synthesis begins
with the bromination of 5-octene-1-ol, followed by the formation of the corresponding Grignard
reagent. This organometallic compound is then reacted with triethyl orthoformate and
subsequently hydrolyzed to yield 6-nonenal.[1]
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Laboratory Synthesis of 6-Nonenal via Grignard Reagent
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Caption: Synthesis of 6-Nonenal using a Grignard reagent.

Synthesis of cis-6-Nonenal via Catalytic Hydrogenation

A specific method for synthesizing the cis-isomer involves the catalytic hydrogenation of 6-
nonynal diethyl acetal, typically using a platinum catalyst. The starting alkyne is obtained from
the reaction of sodium ethanolate with the appropriate alkyne. The resulting acetal is then
subjected to acid hydrolysis to yield the final product, cis-6-Nonenal.[2]
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Caption: Synthesis of cis-6-Nonenal through catalytic hydrogenation.

Applications and Biological Significance

cis-6-Nonenal is widely used in the flavor and fragrance industry to impart fruity and aqueous
notes, particularly those of cucumber and melon.[2] It is also utilized to add a fresh, aqueous
facet to violet leaf accords in perfumes.[2] In the food industry, it is recognized as a flavoring
agent.[5]

While direct involvement of 6-Nonenal in specific signaling pathways in drug development is
not well-documented, other unsaturated aldehydes, such as 4-hydroxy-2-nonenal, are known
to be involved in signaling processes related to oxidative stress.[6] Further research may
elucidate potential biological roles for 6-Nonenal.

Experimental Protocols
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Detailed, step-by-step experimental protocols for the synthesis and analysis of 6-Nonenal are
not readily available in the public domain. The synthesis descriptions provided above are
conceptual. For specific laboratory procedures, including reaction conditions, purification
techniques, and analytical methods (e.g., GC-MS, NMR), researchers should consult
specialized chemical synthesis literature and databases.

For the analysis of related compounds, such as 2-nonenal, biosensor-based methods have
been developed. One such method utilizes NAD(P)H-dependent enzymes, where the
enzymatic reaction with the aldehyde can be monitored by measuring the fluorescence of
NAD(P)H.[7] Similar principles could potentially be adapted for the detection and quantification
of 6-Nonenal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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